Cas no 1408074-78-1 (4-(Boc-aminomethyl)azepane)

• Product Name: 4-(Boc-aminomethyl)azepane
• CAS No: 1408074-78-1
• MF: C₁₂H₂₄N₂O₂
• MW: 228.331163406372
• MDL: MFCD23106071
• CID: 4594827
• PubChem ID: 72207682
• Update Time: 2024-11-04

4-(Boc-aminomethyl)azepane Chemical and Physical Properties

Names and Identifiers

• 4-(Boc-aminomethyl)azepane
• tert-butyl N-(azepan-4-ylmethyl)carbamate
• PB35256
• SB20821
• t-Butyl N-(azepan-4-ylmethyl)carbamate
• SCHEMBL25231309
• MFCD23106071
• 4-[(Boc-amino)methyl]azepan
• DTXSID301139162
• AS-78186
• CS-0057593
• P13589
• 1408074-78-1
• Carbamic acid, N-[(hexahydro-1H-azepin-4-yl)methyl]-, 1,1-dimethylethyl ester

• MDL： MFCD23106071
• Inchi： 1S/C12H24N2O2/c1-12(2,3)16-11(15)14-9-10-5-4-7-13-8-6-10/h10,13H,4-9H2,1-3H3,(H,14,15)
• InChI Key： VZWFLFITYZGQKZ-UHFFFAOYSA-N
• SMILES： O(C(NCC1CCNCCC1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 228.183778013 g/mol
• Monoisotopic Mass: 228.183778013 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 50.4
• Molecular Weight: 228.33